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Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B15595608

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antibacterial efficacy of Erythrinin F, a
prenylated isoflavonoid isolated from plants of the Erythrina genus, against known antibiotics.
Due to the limited availability of direct comparative studies, this analysis synthesizes data from
multiple sources to offer a broader perspective on the potential of Erythrinin F and related
compounds as antibacterial agents.

Comparative Efficacy: Minimum Inhibitory
Concentration (MIC)

Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent
that prevents the visible growth of a microorganism. The following tables summarize the MIC
values for Erythrinin F, related isoflavonoids from the Erythrina genus, and two widely used
antibiotics, Erythromycin and Ciprofloxacin, against common bacterial pathogens. It is
important to note that these values are compiled from different studies and direct, side-by-side
comparisons may vary based on experimental conditions.

Table 1: Comparative MIC Values against Staphylococcus aureus
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Compound/Antibiot .
) Strain MIC (pg/mL) Reference
ic

Erythrinin F & Related
Isoflavonoids

_ _ Methicillin-Resistant
Erycristagallin 3.13-6.25 [1]
S. aureus (MRSA)

] Methicillin-Resistant
Orientanol B 3.13-6.25 [1]
S. aureus (MRSA)

Alpinumisoflavone S. aureus 3.9 [2]

Burttinone S. aureus 3.9 [2]

Abyssinone V-4'-O-

S. aureus 7.8 [2]
methyl ether
6,8-diprenylgenistein S. aureus 7.8 [2]
Phaseollidin S. aureus 10 [3]
Erybraedin A S. aureus 31 [3]
Standard Antibiotics
S. aureus (ATCC
Erythromycin 25925, clinical 0.25 - >2048 [4]
isolates)
) ] S. aureus (clinical
Ciprofloxacin 0.6 [5]

isolate)

Table 2: Comparative MIC Values against Gram-Negative Bacteria
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Compound/Antibiot

) Strain MIC (pg/mL) Reference
ic
Erythrina
Isoflavonoids
Alpinumisoflavone Escherichia coli 125 [2]
Burttinone Escherichia coli 62.5 [2]
Abyssinone V-4'-O- o )

Escherichia coli 125 [2]
methyl ether
6,8-diprenylgenistein Escherichia coli 125 [2]

Standard Antibiotics

) ] Escherichia coli
Ciprofloxacin o 0.013-0.08 [5]
(clinical isolates)

Proposed Mechanism of Action

Flavonoids isolated from the Erythrina genus are believed to exert their antibacterial effects
through several mechanisms. The primary proposed mechanism for prenylated isoflavonoids,
including compounds structurally related to Erythrinin F, is the disruption of the bacterial
cytoplasmic membrane.[6][7] Other potential mechanisms include the inhibition of nucleic acid
synthesis and the modulation of energy metabolism through the inhibition of ATP synthase.[6]

[7]

The diagram below illustrates the proposed primary mechanism of action for prenylated
isoflavonoids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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